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Compound of Interest

Compound Name: Sodium aspartate

Cat. No.: B3029161 Get Quote

Technical Support Center: Sodium L-Aspartate
Monohydrate
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling sodium L-aspartate monohydrate.

Below you will find troubleshooting guides and frequently asked questions to address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for sodium L-aspartate monohydrate?

A1: To ensure the stability and longevity of sodium L-aspartate monohydrate, it should be

stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2][3][4] Some

suppliers recommend storage at room temperature, while others suggest a freezer at -20°C for

long-term storage under an inert atmosphere.[5][6][7][8] It is also noted to be moisture-

sensitive.[9]

Q2: Is sodium L-aspartate monohydrate considered a hazardous substance?

A2: According to the 2012 OSHA Hazard Communication Standard, sodium L-aspartate

monohydrate is not classified as a hazardous substance or mixture.[1][2][3] However, it is
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always recommended to handle it in accordance with good industrial hygiene and safety

practices.[3][4]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling sodium L-aspartate monohydrate, it is recommended to wear suitable

protective clothing, gloves, and eye/face protection (safety glasses with side shields or

goggles).[1][2][4] In case of dust formation, a NIOSH/MSHA or European Standard EN 149

approved respirator may be used.[2][9]

Q4: How should I handle spills of sodium L-aspartate monohydrate?

A4: For spills, you should ensure adequate ventilation and wear appropriate personal

protective equipment.[1][4] Sweep up the spilled solid material and place it into a suitable,

closed container for disposal.[9] Avoid generating dust and prevent the product from entering

drains.[1][9]

Q5: What are the known incompatibilities of sodium L-aspartate monohydrate?

A5: Sodium L-aspartate monohydrate is incompatible with strong oxidizing agents.[1][2][9][10]

You should also avoid exposure to heat, flames, and sparks.[1][2]

Troubleshooting Guide
Problem: Inconsistent experimental results when using a previously opened container of

sodium L-aspartate monohydrate.

Possible Cause 1: Degradation due to improper storage.

Solution: Ensure the compound has been stored in a tightly sealed container in a cool, dry

place, away from moisture.[9] If moisture exposure is suspected, it may be necessary to

use a fresh, unopened container of the reagent.

Possible Cause 2: Contamination.

Solution: Review handling procedures to ensure no cross-contamination has occurred.

Always use clean spatulas and weighing boats. If contamination is suspected, discard the

current stock and use a fresh container.
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Problem: Difficulty dissolving sodium L-aspartate monohydrate in a solvent.

Possible Cause 1: Using an inappropriate solvent.

Solution: Sodium L-aspartate monohydrate is easily soluble in water (50 mg/ml) and

soluble in cold water, but it is insoluble in ethanol.[5][10][11] Ensure you are using a

compatible solvent, preferably water.

Possible Cause 2: Reaching saturation limit.

Solution: Check the concentration of your solution. If it exceeds the solubility limit, you

may need to increase the volume of the solvent or gently warm the solution to aid

dissolution.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₄H₆NNaO₄·H₂O [6][7][8][12]

Molecular Weight 173.1 g/mol [6][7][8][12][13]

Appearance White crystalline powder [1][8][11][14]

Melting Point ~140 °C (decomposes) [5][11][15]

Solubility in Water 50 mg/mL; ≥100 mg/mL [5][11]

pH (10% solution) 6.0 - 7.5 [6][7]

Stability

Stable for at least 2 years

under recommended storage

conditions.

[6][7]

Experimental Protocols
Protocol: Preparation of a 1M Aqueous Stock Solution of Sodium L-Aspartate Monohydrate

Calculate the required mass: Based on the molecular weight (173.1 g/mol ), calculate the

mass of sodium L-aspartate monohydrate needed to prepare the desired volume of a 1M

solution. For example, for 100 mL of a 1M solution, you would need 17.31 g.
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Weigh the compound: Using a calibrated analytical balance, accurately weigh the calculated

mass of the powder onto a clean weighing boat.

Dissolution: Transfer the powder to a clean beaker or flask. Add a portion of deionized water

(approximately 70-80% of the final volume) and stir with a magnetic stirrer until the solid is

completely dissolved.

Adjust the volume: Once dissolved, quantitatively transfer the solution to a volumetric flask of

the desired final volume. Rinse the beaker with a small amount of deionized water and add

the rinsing to the volumetric flask to ensure all the compound is transferred.

Final Volume: Add deionized water to the volumetric flask until the meniscus reaches the

calibration mark.

Mixing and Storage: Cap the flask and invert it several times to ensure the solution is

homogeneous. Store the solution in a tightly sealed container at 2-8°C for short-term use.

For long-term storage, consider sterile filtering and storing at -20°C.
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Experimental Workflow: Preparing a Stock Solution

Calculate Mass

Weigh Compound

m = M x V x MW

Dissolve in Solvent
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Caption: Workflow for preparing a stock solution of sodium L-aspartate monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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